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Technical Support Center: Methicillin
Susceptibility Testing
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the critical impact of incubation time on methicillin susceptibility

test results.

Frequently Asked Questions (FAQs)
Q1: What is the optimal incubation time for accurate methicillin susceptibility testing of

Staphylococcus aureus?

For most standardized methods, such as those outlined by the Clinical and Laboratory

Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing

(EUCAST), a full 24-hour incubation period is recommended.[1][2] This ensures the detection

of slow-growing and heteroresistant strains of Methicillin-Resistant Staphylococcus aureus

(MRSA).[2][3]

Q2: What are the risks of incubating for less than the recommended 24 hours?

Incubating for shorter periods, such as 16-20 hours, can lead to false-susceptible results.[2]

Some MRSA strains express resistance heterogeneously, meaning only a subpopulation of the

bacteria expresses the resistance phenotype, and these may not be detectable with shorter
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incubation times.[3] Studies have shown that the sensitivity of MRSA detection can be

significantly lower with overnight incubation (16-18 hours) compared to a full 24 hours.[2][4]

Q3: Is it ever acceptable to extend incubation to 48 hours?

While extending incubation to 48 hours may occasionally detect very slow-growing MRSA

strains, it is generally not recommended for routine testing.[2][4][5] Prolonged incubation can

lead to a significant increase in false-positive results due to the breakthrough growth of non-

MRSA organisms.[2][5] This can result in unnecessary confirmatory testing and delays in

reporting.[4][5] One study found that interpreting oxacillin disk diffusion tests after 48 hours

resulted in an unacceptably high rate of false resistance.[6]

Q4: How does incubation temperature affect methicillin susceptibility test results?

Incubation temperature is a critical factor. For reliable detection of methicillin resistance, it is

recommended to incubate at a temperature that does not exceed 35°C.[7][8][9] Temperatures

above 35°C may suppress the expression of the mecA gene, which is responsible for

methicillin resistance, leading to false-susceptible results.[3][7][9]

Q5: My cefoxitin disk diffusion test is resistant, but the oxacillin test is susceptible. Which result

should I trust?

In cases of discordant results between cefoxitin and oxacillin, the cefoxitin result should be

considered more reliable.[3] Cefoxitin is a better inducer of the mecA gene and is more

effective at detecting heteroresistant strains.[3] CLSI recommends using cefoxitin as the

surrogate for predicting methicillin resistance in S. aureus.[3]
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Issue Possible Cause Recommended Action

No growth or poor growth on

the screening plate.

- Inadequate specimen

collection or inoculation.- Use

of expired or improperly stored

media.

- Ensure proper specimen

collection and streaking

technique for isolated colonies.

[2]- Verify the expiration date

and storage conditions of the

media.

Suspected false-negative

result (e.g., clinical suspicion of

MRSA, but test is susceptible).

- Incubation time was too short

(less than 24 hours).[2]-

Incubation temperature was

too high (above 35°C).[3][7]

- Re-incubate the plate for the

full 24 hours.- Verify the

incubator temperature is set at

or below 35°C.[7][8]

Suspected false-positive result

on chromogenic agar (e.g.,

characteristic colored colonies

are present, but confirmatory

tests are negative).

- Incubation time was too long

(e.g., 48 hours), allowing for

the growth of non-target

organisms that can produce

similar colored colonies.[2][5]

- Adhere strictly to a 24-hour

incubation period.[5]- Perform

confirmatory tests such as

PBP2a latex agglutination or

PCR for the mecA gene on

presumptive positive colonies.

[2]

Difficulty interpreting zone

edges in disk diffusion tests.

- Inoculum density is incorrect.-

Mixed culture.

- Ensure the inoculum is

standardized to a 0.5

McFarland turbidity standard.

[10]- Confirm the purity of the

culture before performing the

susceptibility test.[3]

Quantitative Data Summary
Table 1: Impact of Incubation Time on MRSA Detection Using Chromogenic Agar
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Incubation Time Sensitivity Specificity Reference

16-18 hours 51% or less Not specified [4]

16-23 hours
48.6% (increased to

71.3% at 22-24 hours)

High and equivalent to

24-hour incubation
[4]

18-24 hours 78.3% ~97% [11]

24 hours 98.3% 98.2% [5][12]

42 hours 75-82% Not specified [4]

48 hours 87.6% 94% [11]

Experimental Protocols
Cefoxitin Disk Diffusion Method (CLSI)

Inoculum Preparation: Prepare a direct colony suspension in sterile saline to match the

turbidity of a 0.5 McFarland standard.

Inoculation: Within 15 minutes of preparation, evenly swab the surface of a Mueller-Hinton

agar plate with the standardized inoculum.

Disk Application: Aseptically apply a 30 µg cefoxitin disk to the inoculated agar surface.

Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-18 hours. For S. aureus, a full

24-hour incubation may be necessary to detect some resistant strains.[3]

Interpretation: Measure the diameter of the zone of inhibition. For S. aureus, a zone size of ≤

21 mm is considered resistant, and ≥ 22 mm is considered susceptible.[9]

Oxacillin Broth Microdilution Method (CLSI)
Inoculum Preparation: Prepare a standardized inoculum in cation-adjusted Mueller-Hinton

broth with 2% NaCl.

Inoculation: Inoculate a microdilution panel containing serial twofold dilutions of oxacillin with

the standardized bacterial suspension to achieve a final concentration of approximately 5 x
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105 CFU/mL.

Incubation: Cover the panel and incubate at 33-35°C for a full 24 hours.[1]

Interpretation: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of

oxacillin that completely inhibits visible growth. For S. aureus, an oxacillin MIC of ≤ 2 µg/mL

is considered susceptible, and ≥ 4 µg/mL is considered resistant.
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Workflow for Cefoxitin Disk Diffusion Susceptibility Testing

Preparation

Testing

Analysis & Reporting

Start: Isolate pure S. aureus culture

Prepare 0.5 McFarland inoculum suspension in saline

Inoculate Mueller-Hinton agar plate

Apply 30 µg cefoxitin disk

Incubate at 35°C for 24 hours

Measure zone of inhibition

Interpret results based on CLSI breakpoints

Report as Susceptible (≥ 22 mm)

Zone ≥ 22 mm

Report as Resistant (≤ 21 mm)

Zone ≤ 21 mm

Click to download full resolution via product page

Caption: Workflow for Cefoxitin Disk Diffusion Susceptibility Testing.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1676383?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationships of Incubation Time on MRSA Detection

Incubation Duration

Test Outcome

< 24 hours
(e.g., 16-18 hours)

Increased Risk of
False-Susceptible Results

24 hours

Optimal Detection of
MRSA

> 24 hours
(e.g., 48 hours)

Increased Risk of
False-Positive Results

Click to download full resolution via product page

Caption: Impact of Incubation Time on MRSA Detection Accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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